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Compound of Interest

Compound Name: Formoterol-D6 Fumarate

Cat. No.: B1163125 Get Quote

This guide provides a comprehensive technical overview of Formoterol-D6 Fumarate, a

deuterated analog of the well-known long-acting β2-adrenergic agonist, Formoterol Fumarate.

Designed for researchers, scientists, and drug development professionals, this document

delves into the core chemical properties, synthesis considerations, and critical applications of

this stable isotope-labeled standard in modern analytical and clinical research.

Introduction: The Significance of Isotopic Labeling
in Pharmaceutical Analysis
Formoterol is a potent bronchodilator used in the management of asthma and chronic

obstructive pulmonary disease (COPD).[1] Its mechanism of action involves the stimulation of

β2-adrenergic receptors in the lungs, leading to the relaxation of bronchial smooth muscle.[1] In

the realm of drug development and clinical pharmacology, the precise quantification of active

pharmaceutical ingredients (APIs) and their metabolites in biological matrices is paramount.

This is where isotopically labeled internal standards, such as Formoterol-D6 Fumarate,

become indispensable tools.

The substitution of hydrogen atoms with their stable isotope, deuterium, creates a compound

that is chemically identical to the parent drug but has a higher molecular weight. This mass

difference is readily detectable by mass spectrometry, allowing Formoterol-D6 Fumarate to

serve as an ideal internal standard in bioanalytical methods. Its use ensures that variations in

sample preparation, instrument response, and matrix effects are effectively normalized, leading

to highly accurate and precise quantification of formoterol.[2]
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Chemical Structure and Physicochemical Properties
The systematic chemical name for Formoterol-D6 Fumarate is N-(2-Hydroxy-5-(1-hydroxy-2-

((1-(4-methoxyphenyl)propan-2-yl-1,1,2,3,3,3-d6)amino)ethyl)phenyl)formamide fumarate. The

six deuterium atoms are strategically placed on the methoxyphenylpropan-2-yl moiety, a region

of the molecule less likely to undergo metabolic exchange, thus ensuring the stability of the

label.

Caption: Chemical structure of Formoterol-D6 Fumarate.

Table 1: Physicochemical Properties of Formoterol-D6 Fumarate

Property Value Source

Molecular Formula C42H40D12N4O12

Molecular Weight 816.96 g/mol

CAS Number (Unlabeled) 43229-80-7

Appearance Crystalline Solid [3]

Solubility (unlabeled)

Slightly soluble in water,

soluble in methanol, slightly

soluble in 2-propanol

[3]

pKa1 (unlabeled) 7.9 [3]

pKa2 (unlabeled) 9.2 [3]

Purity (typical) >95% (HPLC) [4]

Synthesis and Characterization
The synthesis of Formoterol-D6 Fumarate involves a multi-step process that culminates in the

introduction of deuterium atoms. While specific, proprietary synthesis routes are not always

publicly available, the general strategy involves the use of deuterated precursors. Based on the

chemical name, the deuteration likely occurs during the synthesis of the 2-(4-

methoxyphenyl)-1-methylethylamine side chain. This can be achieved through various
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methods, such as reductive amination using a deuterated reducing agent or by employing

deuterated starting materials.[5]

Quality Control and Characterization:

The identity, purity, and isotopic enrichment of Formoterol-D6 Fumarate are confirmed

through a battery of analytical techniques:

High-Performance Liquid Chromatography (HPLC): Used to determine the chemical purity of

the compound. A typical acceptance criterion is a purity of 98.5%–101.5% on an anhydrous

basis.[6]

Mass Spectrometry (MS): Confirms the molecular weight of the deuterated compound and

determines the degree of isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information

and confirms the precise location of the deuterium atoms within the molecule.

A Certificate of Analysis (CoA) from the supplier will typically provide lot-specific data on these

quality attributes.

Application in Bioanalytical Methods: A Workflow
Formoterol-D6 Fumarate is primarily used as an internal standard for the quantification of

formoterol in biological matrices such as plasma and urine by liquid chromatography-tandem

mass spectrometry (LC-MS/MS).[2] A typical workflow is as follows:

Sample Preparation LC-MS/MS Analysis Data Analysis
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Spike with
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Caption: Bioanalytical workflow using Formoterol-D6 Fumarate.
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Experimental Protocol: Quantification of Formoterol
in Human Plasma
The following is a representative protocol for the quantification of formoterol in human plasma

using Formoterol-D6 Fumarate as an internal standard, based on established methodologies.

[7][8]

5.1. Materials and Reagents

Formoterol Fumarate reference standard

Formoterol-D6 Fumarate (Internal Standard)

LC-MS grade methanol, acetonitrile, and water

Ammonium formate

Formic acid

Human plasma (K2-EDTA)

Solid Phase Extraction (SPE) cartridges (e.g., Oasis WCX) or liquid-liquid extraction (LLE)

solvents (e.g., tert-butyl methyl ether)

5.2. Preparation of Stock and Working Solutions

Prepare primary stock solutions of Formoterol Fumarate and Formoterol-D6 Fumarate in

methanol at a concentration of 1 mg/mL.[7]

Prepare a series of working standard solutions of Formoterol Fumarate by serial dilution of

the stock solution with a 50:50 methanol/water mixture.

Prepare a working internal standard solution of Formoterol-D6 Fumarate at an appropriate

concentration in the same diluent.

5.3. Sample Preparation (SPE Method)
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To 500 µL of plasma sample (calibration standard, quality control, or unknown), add 50 µL of

the working internal standard solution and vortex.

Add 500 µL of 4% phosphoric acid in water and vortex.

Condition an SPE cartridge by passing 1 mL of methanol followed by 1 mL of water.

Load the pre-treated plasma sample onto the SPE cartridge.

Wash the cartridge with 1 mL of 0.05% ammonia in water, followed by 1 mL of water.

Elute the analyte and internal standard with 2 x 100 µL of a solution containing 10%

acetonitrile in water.

Transfer the eluate to an autosampler vial for LC-MS/MS analysis.

5.4. LC-MS/MS Conditions

LC System: UPLC system (e.g., Waters ACQUITY)

Column: C18 reversed-phase column (e.g., Zorbax sb-Aq, 100 x 4.6 mm, 3.5 µm)[7]

Mobile Phase A: 10 mM Ammonium Formate in Water[7]

Mobile Phase B: Acetonitrile[7]

Flow Rate: 0.5 - 0.8 mL/min[7]

Gradient: A suitable gradient elution program to separate formoterol from endogenous

plasma components.

Injection Volume: 5 - 20 µL[7]

Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., SCIEX 7500)[7]

Ionization Mode: Electrospray Ionization (ESI), Positive[7]

MRM Transitions:
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Formoterol: 345.2 → 149.1 (quantifier), 345.2 → 121.1 (qualifier)[7]

Formoterol-d6: 350.8 → 154.8[7]

5.5. Data Analysis

Integrate the peak areas for the analyte and internal standard.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Construct a calibration curve by plotting the peak area ratio versus the concentration of the

calibration standards.

Determine the concentration of formoterol in the unknown samples by interpolation from the

calibration curve.

Conclusion
Formoterol-D6 Fumarate is a critical tool for researchers and drug development professionals

engaged in the study of formoterol. Its use as an internal standard in LC-MS/MS bioanalytical

methods ensures the generation of high-quality, reliable data for pharmacokinetic,

pharmacodynamic, and toxicokinetic studies. A thorough understanding of its chemical

properties, synthesis, and proper application is essential for its effective implementation in a

regulated and research-oriented environment.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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